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Compound of Interest

Compound Name: Barium hydroxide hydrate

Cat. No.: B1257771

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical formula, structure, and
properties of barium hydroxide and its hydrated forms. The information is tailored for
professionals in research, science, and drug development who require a thorough
understanding of this inorganic compound.

Chemical Formula and Nomenclature

Barium hydroxide is a chemical compound with the base formula Ba(OH)2. It can exist in an
anhydrous form as well as several hydrated forms. The most common and commercially
significant hydrates are the monohydrate and the octahydrate.[1][2]

e Anhydrous Barium Hydroxide: Ba(OH):
e Barium Hydroxide Monohydrate: Ba(OH)2-H20[2]
e Barium Hydroxide Octahydrate: Ba(OH)2-8H20[3]

The monohydrate is often referred to as baryta or baryta-water and is the typical commercial
form.[1]

Physicochemical Properties
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The properties of barium hydroxide and its hydrates vary significantly with the degree of

hydration. The following tables summarize key quantitative data for the anhydrous,

monohydrate, and octahydrate forms.

Table 1: General and Physical Properties

Anhydrous Barium

Barium Hydroxide Barium Hydroxide

Property .

Hydroxide Monohydrate Octahydrate
Molar Mass 171.34 g/mol [1][4] 189.355 g/mol [1][5] 315.46 g/mol [1][5]

) . ) ) White crystalline
Appearance White solid[4] White granular solid[1]
powder[3]
Density 4.5 g/cm3 (20 °C)[5] 3.743 g/lcm3[1][5] 2.18 g/cm3 (16 °C)[1]
Melting Point 407 °C[5] 300 °C[1][5] 78 °C[1][5]
- , 780-800 °C

Boiling Point Decomposes Decomposes

(Decomposes)|[5]

Table 2: Solubility in Water

Temperature (°C)

Solubility ( g/100 mL)

0 1.67[5]

20 3.89[1][5]

30 5.59[1][5]

40 8.22[1][5]

50 11.7 - 13.1[1][5]
60 20.94[1]

80 101.4[5]

100 101.4[1]
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Molecular and Crystal Structure

The arrangement of atoms in the crystal lattice determines the physical and chemical
properties of the different barium hydroxide hydrates.

Barium Hydroxide Monohydrate (Ba(OH)2-H20)

The monohydrate form possesses a layered crystal structure. In this configuration, the barium
ion (Ba2*) is coordinated in a square antiprismatic geometry. Each Ba2* center is bonded to two
water ligands and six hydroxide ligands. These hydroxide ligands are further shared, acting as

bridges to neighboring Baz+ centers.[1]

Barium Hydroxide Octahydrate (Ba(OH)2-8H20)

In the octahydrate, the barium ion is also eight-coordinate. However, unlike the monohydrate,
the ligands are not shared between adjacent Ba2* centers. The barium ion is coordinated by
eight water molecules, forming a slightly distorted Archimedean antiprism.[6] The crystals are
monoclinic and belong to the P2/n space group.[6]
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Conceptual Representation of Barium Hydroxide Hydrate Structures
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Conceptual diagram of coordination in barium hydroxide hydrates.
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Experimental Protocols
Preparation of Barium Hydroxide Octahydrate

A common laboratory method for preparing barium hydroxide octahydrate involves the
dissolution of barium oxide (BaO) in water.[1][5]

Protocol:

Carefully add barium oxide to deionized water. The reaction is exothermic.

o Heat the mixture to facilitate dissolution.
« Filter the hot solution to remove any insoluble impurities.

 Allow the filtrate to cool slowly. Barium hydroxide octahydrate crystals will precipitate out of
the solution.

o Collect the crystals by filtration and dry them at room temperature, protecting them from
atmospheric carbon dioxide.[7]
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Start: Barium Oxide (BaO) and Water (H20)

End Product: Barium Hydroxide Octahydrate
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Workflow for the preparation of barium hydroxide octahydrate.
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Thermal Decomposition

Barium hydroxide hydrates undergo dehydration upon heating. The octahydrate converts to
the monohydrate when heated in the air.[1] At 100 °C in a vacuum, the monohydrate
decomposes to barium oxide and water.[1] Further heating to 800 °C will cause the anhydrous
barium hydroxide to decompose into barium oxide.[5]

Thermal decomposition pathway of barium hydroxide hydrates.

Analysis by Titration

Barium hydroxide is a strong base and is frequently used in analytical chemistry for the titration
of weak acids, particularly organic acids.[1][4] A key advantage of using a barium hydroxide
solution is that it is guaranteed to be free of carbonate contamination, as barium carbonate is
insoluble in water.[1][5] This prevents titration errors that can occur with other strong bases like
sodium hydroxide.

Protocol for Conductometric Titration with Sulfuric Acid:

» Prepare a known concentration of sulfuric acid and dilute it with deionized water in a beaker.
e Place a conductivity probe into the acid solution.

o Fill a burette with a barium hydroxide solution of known concentration.

e Slowly add the barium hydroxide solution to the sulfuric acid while monitoring the
conductivity of the solution.

o The conductivity will decrease as barium sulfate precipitates and water is formed. The
equivalence point is reached at the minimum conductivity.[8]

Safety and Handling

Barium hydroxide is toxic if swallowed or inhaled and is corrosive, causing severe skin burns
and eye damage.[9] It is essential to handle this chemical with appropriate personal protective
equipment, including gloves, safety goggles, and a lab coat.[10] Store in a cool, dry, well-
ventilated area away from acids and other incompatible materials.[11] Barium hydroxide
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solutions will absorb carbon dioxide from the air, forming insoluble barium carbonate.[2]
Therefore, solutions should be protected from atmospheric exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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